Cas no 2171880-39-8 (2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171880-39-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5810328
• PubChem ID: 165572821
• Update Time: 2025-05-28

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}cyclobutyl)acetic acid
• EN300-1578071
• 2171880-39-8

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)27-14-17-11-16(12-17)13-23(29)30)28-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： YZEGVFWTSDTWHY-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid

Comprehensive Analysis of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171880-39-8)

The compound 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171880-39-8) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl core and an Fmoc-protected amine, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in proteomics and biopharmaceuticals. The Fmoc group in 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid provides excellent protection for amines during solid-phase peptide synthesis (SPPS), a technique widely used in therapeutic peptide development. This aligns with growing interest in peptide-based drugs, which accounted for over 10% of FDA approvals in 2023.

The cyclobutylacetic acid moiety in this compound offers unique conformational constraints that can enhance target binding affinity and metabolic stability of resulting peptides. These properties are particularly valuable in developing GPCR-targeting therapeutics, a hot topic in current medicinal chemistry research. Scientists frequently search for information about constrained amino acid analogs and their impact on peptide secondary structure, making this compound highly relevant to contemporary research needs.

From a synthetic chemistry perspective, the CAS 2171880-39-8 material demonstrates excellent compatibility with standard peptide coupling reagents like HBTU and HATU. Its carboxylic acid functionality allows for efficient incorporation into growing peptide chains, while the sterically hindered amine provides protection against unwanted side reactions. These characteristics address common challenges in difficult peptide sequences synthesis, a frequent search topic among peptide chemists.

The compound's application extends beyond traditional peptide synthesis into emerging fields like peptide-drug conjugates (PDCs) and targeted drug delivery systems. Its structural features enable the creation of linker molecules with optimized spacer lengths and protease stability - key parameters in ADC (antibody-drug conjugate) development. This relevance to cutting-edge bioconjugation technologies explains its increasing presence in scientific literature and patent applications.

Quality control of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets stringent requirements for pharmaceutical-grade intermediates, a critical consideration for researchers investigating GMP-compliant synthesis processes. The growing emphasis on quality by design (QbD) in peptide manufacturing further elevates the importance of such high-purity building blocks.

Storage and handling recommendations for this compound reflect standard practices for Fmoc-amino acid derivatives: protection from moisture at -20°C under inert atmosphere. These conditions maintain the integrity of both the acid group and Fmoc protection, addressing common stability concerns raised in peptide synthesis forums and technical inquiries. Proper storage is particularly crucial for researchers working with automated peptide synthesizers, where reagent quality directly impacts synthesis outcomes.

Future research directions for CAS 2171880-39-8 may explore its utility in macrocyclic peptide design or as a component of peptidomimetics. The compound's potential to influence backbone conformation and side chain presentation makes it interesting for structure-activity relationship (SAR) studies. These applications align with current trends in rational drug design and the search for new peptide modalities beyond linear sequences.